One-step metal-free construction of fluorescent 5-aryl-2,3-dicyanofurans from simple aryl ketones with DDQ†
RSC Advances Pub Date: 2013-11-01 DOI: 10.1039/C3RA45462B
Abstract
A variety of fluorescent 5-aryl-2,3-dicyanofurans were prepared by the treatment of electron-rich aryl ketones with DDQ. The presence of an alkoxy substituent on the benzene ring in the substrates was essential for an efficient cyclization to occur. This novel approach allows the metal-free construction of furan rings from simple aryl ketones.
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Journal Nameļ¼RSC Advances
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